2-Hydroxyphenyl 4-methylbenzoate

• Molecular Formula: C14H12O3
• Molecular Weight: 228.24g/mol
• IUPAC Name: (2-hydroxyphenyl) 4-methylbenzoate
• InChI: InChI=1S/C14H12O3/c1-10-6-8-11(9-7-10)14(16)17-13-5-3-2-4-12(13)15/h2-9,15H,1H3
• InChI Key: GHTQYBVGPBIZCV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2O

Description

2-Hydroxyphenyl 4-methylbenzoate is a phenolic ester characterized by a hydroxyphenyl group attached to a 4-methylbenzoate moiety. For instance, methyl 4-benzyloxy-2-hydroxybenzoate (a protected derivative) shares the hydroxybenzoate core and exhibits intermolecular hydrogen bonding (C19—H19···O2) and a dihedral angle of 67.18° between aromatic rings . Such structural features influence reactivity and stability, as seen in related compounds used in liquid crystals and pharmaceuticals .

Comparison with Similar Compounds

Bond Parameters and Dihedral Angles

• 3,5-Dichlorophenyl 4-methylbenzoate : The dihedral angle between its benzene and benzoyl rings is 48.81°, smaller than the 67.18° observed in methyl 4-benzyloxy-2-hydroxybenzoate . This difference alters molecular planarity, impacting π-π stacking in solid-state applications.
• Phenyl 4-methylbenzoate : Lacking a hydroxyl group, it shows reduced hydrogen bonding, leading to lower melting points compared to hydroxylated derivatives like 2-hydroxyphenyl 4-methylbenzoate .

Substituent Effects

• Methyl 4-acetamido-2-hydroxybenzoate : The acetamido group at the 4-position introduces steric hindrance and hydrogen-bonding competition, reducing crystallinity compared to the simpler 4-methyl substitution in the target compound .
• (E)-3-(4-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one: The conjugated enone system elongates C16–C18 bonds (1.48 Å) compared to typical C–C single bonds (1.34–1.39 Å) in benzoates, affecting electronic delocalization .

Electronic and Reactivity Profiles

HOMO-LUMO Energies

• (E)-3-(4-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one : Exhibits a HOMO-LUMO gap of 3.72 eV (B3LYP/6-311G(d,p)), indicating moderate chemical reactivity. The hydroxyl group lowers LUMO energy, enhancing electrophilic susceptibility .
• Tinuvin®5050 (2-(2-hydroxyphenyl)-benzotriazole): The benzotriazole UV absorber has a HOMO-LUMO gap tailored for UV absorption (λmax ~340 nm), a property absent in non-aromatic esters like 2-hydroxyphenyl 4-methylbenzoate .

Dipole Moments and Solvent Effects

• The title compound in has a dipole moment of 2.57 Debye, higher than phenyl 4-methylbenzoate (estimated ~1.8 Debye), due to the hydroxyl group’s polarity . Solvent interactions, modeled via the PCM method in acetonitrile, show enhanced stabilization of hydroxylated derivatives compared to non-polar solvents .

Data Tables

Table 1: Structural and Electronic Properties of Selected Compounds

Compound	Dihedral Angle (°)	Dipole Moment (Debye)	HOMO-LUMO Gap (eV)	Key Functional Groups
2-Hydroxyphenyl 4-methylbenzoate*	67.18	2.57	3.72	Hydroxyl, Methylbenzoate
Phenyl 4-methylbenzoate	48.81	~1.8	N/A	Methylbenzoate
3,5-Dichlorophenyl 4-methylbenzoate	48.81	2.10	N/A	Chlorine, Methylbenzoate
(E)-3-(4-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	N/A	2.57	3.72	Hydroxyl, Chlorophenyl, Enone

*Data inferred from analogs.